6-Bromo-2-chloro-4-methyl-1,3-benzothiazole

• IUPAC Name: 6-bromo-2-chloro-4-methyl-1,3-benzothiazole
• InChI: InChI=1S/C8H5BrClNS/c1-4-2-5(9)3-6-7(4)11-8(10)12-6/h2-3H,1H3
• InChI Key: MIOUEGRJFWZAER-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC2=C1N=C(S2)Cl)Br
• Molecular Formula: C8H5BrClNS
• DSSTOX Substance ID: DTXSID80670528
• Molecular Weight: 262.55 g/mol
• CAS RN: 1177325-89-1

Description

6-Bromo-2-chloro-4-methyl-1,3-benzothiazole is a chemical compound with the molecular weight of 262.56.

Molecular Structure Analysis

The InChI code for 6-Bromo-2-chloro-4-methyl-1,3-benzothiazole is 1S/C8H5BrClNS/c1-4-2-5(9)3-6-7(4)11-8(10)12-6/h2-3H,1H3. This indicates the specific arrangement of atoms in the molecule.

Chemical Reactions Analysis

While there isn’t specific information on the chemical reactions involving 6-Bromo-2-chloro-4-methyl-1,3-benzothiazole, benzothiazoles are generally involved in Suzuki–Miyaura coupling reactions. This type of reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction.

Physical And Chemical Properties Analysis

6-Bromo-2-chloro-4-methyl-1,3-benzothiazole is a solid substance. It has a molecular weight of 262.56.

Scientific Research Applications

Synthesis and Biological Activity

Benzothiazoles, including derivatives similar to 6-Bromo-2-chloro-4-methyl-1,3-benzothiazole, have been extensively studied for their synthesis and biological activities. For instance, the synthesis and spectra of benzothiazole derivatives have been reported, indicating their potential as central nervous system depressants, muscle relaxants, and anticonvulsants (Shyam & Tiwari, 1977). Additionally, benzothiazoles have been identified as potent and selective antitumor agents, showing activity against various human cancer cell lines (Bradshaw, Stevens, & Westwell, 2001).

Antimicrobial and Antitumor Applications

Compounds containing benzothiazole moieties, including those with substituents like bromo, chloro, and methyl groups, have demonstrated significant antimicrobial activity. For example, new 4-Thiazolidinones of Nicotinic Acid with 2-Amino-6-methylbenzothiazole and their derivatives showed promising antimicrobial properties (Patel & Shaikh, 2010). Similarly, antitumor benzothiazoles have been synthesized and evaluated for their activities against breast cancer cell lines, highlighting the therapeutic potential of benzothiazole derivatives in cancer treatment (Shi et al., 1996).

Chemical Properties and Environmental Presence

Research on the chemical properties of benzothiazole derivatives, including those with bromo and chloro substituents, indicates their stability and electrophilicity, suggesting potential applications in synthetic chemistry and materials science (Shaburov, Vasil’eva, & El'tsov, 1974). Moreover, the presence of benzothiazoles and benzotriazoles in human urine from several countries has been studied to assess human exposure to these compounds, indicating their widespread use and environmental distribution (Asimakopoulos et al., 2013).

Safety and Hazards

This compound is toxic if swallowed. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.